Cas no 1508904-91-3 (2-(4-fluoro-2-methylphenyl)propan-1-amine)

• Product Name: 2-(4-fluoro-2-methylphenyl)propan-1-amine
• CAS No: 1508904-91-3
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 6295666
• PubChem ID: 81021429
• Update Time: 2025-10-22

2-(4-fluoro-2-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-2-methylphenyl)propan-1-amine
• EN300-1830684
• AKOS019590565
• 1508904-91-3

• Inchi： 1S/C10H14FN/c1-7-5-9(11)3-4-10(7)8(2)6-12/h3-5,8H,6,12H2,1-2H3
• InChI Key： BBYHEGLMGIBDSO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C(C)CN

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(4-fluoro-2-methylphenyl)propan-1-amine

Comprehensive Overview of 2-(4-fluoro-2-methylphenyl)propan-1-amine (CAS No. 1508904-91-3): Properties, Applications, and Industry Insights

2-(4-fluoro-2-methylphenyl)propan-1-amine (CAS No. 1508904-91-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated aromatic amine derivative combines a propan-1-amine backbone with a 4-fluoro-2-methylphenyl moiety, creating a versatile building block for synthetic chemistry. The presence of both fluoro and methyl substituents on the phenyl ring enhances its electronic properties, making it valuable for designing bioactive molecules with improved metabolic stability.

Recent studies highlight the compound's potential in central nervous system (CNS) drug development, particularly for targeting neurotransmitter systems. Researchers are investigating its role as a precursor for novel antidepressant and anxiolytic compounds, capitalizing on the fluorine atom's ability to modulate blood-brain barrier penetration. The CAS 1508904-91-3 substance has shown promise in early-stage pharmacological screenings, with particular interest in its structure-activity relationships (SAR) when modified at the amine position.

From a synthetic chemistry perspective, 2-(4-fluoro-2-methylphenyl)propan-1-amine serves as a valuable intermediate for cross-coupling reactions and reductive amination processes. Its chiral center at the propan-1-amine carbon opens possibilities for enantioselective synthesis, a hot topic in modern medicinal chemistry. Pharmaceutical companies are particularly interested in developing stereoselective routes for this compound to access both (R)- and (S)-enantiomers, which may exhibit different biological activities.

The compound's physicochemical properties make it suitable for various formulation approaches. With a calculated logP value suggesting moderate lipophilicity, 1508904-91-3 demonstrates balanced solubility characteristics for both oral bioavailability and parenteral administration applications. These properties align with current industry trends favoring drug-like molecules that comply with Lipinski's rule of five, a frequent search topic among medicinal chemists.

Analytical characterization of 2-(4-fluoro-2-methylphenyl)propan-1-amine typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The fluorine NMR signal (¹⁹F NMR) provides a distinctive fingerprint for quality control, while chiral separation methods are employed to determine enantiomeric purity. These analytical aspects are crucial for researchers searching for compound characterization protocols or quality assurance methods for similar amine derivatives.

In material science applications, the 4-fluoro-2-methylphenyl group contributes to the development of advanced organic semiconductors and liquid crystal materials. The electron-withdrawing nature of fluorine combined with the steric effects of the methyl group creates interesting electronic properties for optoelectronic device applications. This dual functionality makes CAS 1508904-91-3 relevant to current research on flexible electronics and organic light-emitting diodes (OLEDs).

The safety profile of 2-(4-fluoro-2-methylphenyl)propan-1-amine follows standard handling procedures for aromatic amines. Proper personal protective equipment (PPE) including gloves and eye protection is recommended during laboratory work. While not classified as highly hazardous, its amine functionality warrants consideration of pH control in aqueous solutions to prevent unwanted reactions, a practical concern frequently searched by process chemists.

Commercial availability of 1508904-91-3 has increased in recent years to meet growing demand from contract research organizations (CROs) and academic laboratories. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. The pricing structure often reflects the enantiomeric purity level required, with racemic mixtures being more cost-effective for early-stage research.

Future research directions for 2-(4-fluoro-2-methylphenyl)propan-1-amine may explore its incorporation into bioconjugates or targeted drug delivery systems. The amine group provides an attachment point for prodrug strategies or linker chemistry, areas of significant interest in antibody-drug conjugate (ADC) development. These applications align with current pharmaceutical industry priorities and frequent search queries about targeted therapeutics and precision medicine approaches.

Environmental considerations for CAS 1508904-91-3 include proper waste disposal of fluorine-containing compounds. While the single fluorine atom presents minimal environmental persistence concerns compared to perfluorinated compounds, responsible laboratory practices should be maintained. This aspect connects with growing industry focus on green chemistry principles and sustainable synthesis methods, popular topics in chemical research publications.

Patent literature reveals increasing protection of 2-(4-fluoro-2-methylphenyl)propan-1-amine derivatives in various therapeutic areas. Recent filings describe its use in neurodegenerative disease treatments and pain management applications, indicating expanding commercial interest. Researchers monitoring intellectual property landscapes for fluorine-containing building blocks will find this compound appearing in more frequent citations.

For synthetic chemists working with 1508904-91-3, recent methodological advances include flow chemistry approaches to improve yield and purity. Continuous processing techniques address common challenges in amine protection/deprotection sequences and selective fluorination steps. These process innovations respond to industry demands for scalable synthesis methods and manufacturing efficiency improvements.

In conclusion, 2-(4-fluoro-2-methylphenyl)propan-1-amine (CAS No. 1508904-91-3) represents a versatile chemical entity with growing importance across multiple research domains. Its balanced physicochemical profile, synthetic accessibility, and bioactive potential position it as a valuable tool for drug discovery and material science innovation. As research continues to uncover new applications, this compound will likely maintain its relevance in addressing current scientific challenges and industry needs.